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Cat. No.: B041934

For Researchers, Scientists, and Drug Development Professionals

Abstract

Elaidyl methane sulfonate (CAS 59101-13-2) is a lipid methanesulfonate ester. While specific
biological data for this compound is not extensively documented in publicly available literature,
this technical guide provides a comprehensive overview of its physicochemical properties. By
examining the characteristics of related alkyl methanesulfonates and its constituent parts—
elaidic acid and a methanesulfonyl group—we can infer potential areas of biological activity
and guide future research. This document summarizes known data, posits potential
mechanisms of action based on related compounds, and provides generalized experimental
protocols for its synthesis and potential biological evaluation.

Physicochemical Properties

Elaidyl methane sulfonate is the methanesulfonate ester of elaidyl alcohol. Its core structure
consists of an 18-carbon monounsaturated fatty alcohol chain with a trans double bond at the
9th position, linked to a methanesulfonyl group.
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Property Value Source
CAS Number 59101-13-2 [1112]
Molecular Formula C19H3803S [1][2]
Molecular Weight 346.57 g/mol [11[2]

9-Octadecen-1-ol, 1-
Synonyms [1]
methanesulfonate, (9E)-

Physical State Solid [1]

Purity >99% [1][2]

Potential Biological Activities and Mechanisms of
Action

Direct experimental evidence for the biological activity of elaidyl methane sulfonate is scarce.
However, based on the known activities of other alkyl methanesulfonates, we can hypothesize
potential avenues for research.

DNA Alkylating Agent

Short-chain alkyl methanesulfonates, such as ethyl methanesulfonate (EMS) and methyl
methanesulfonate (MMS), are well-characterized DNA alkylating agents that exhibit genotoxic
and carcinogenic properties.[3] The methanesulfonate group is an excellent leaving group,
facilitating the transfer of the alkyl group to nucleophilic sites on DNA bases.[3] While the large
elaidyl group may sterically hinder this interaction compared to smaller alkyl groups, the
potential for DNA alkylation cannot be ruled out and warrants investigation. Some
bis(methanesulfonate) compounds are utilized as antitumor agents due to their ability to cross-
link DNA.[3]
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A hypothetical DNA alkylation mechanism by elaidyl methane sulfonate.

Enzyme Inhibition

Aryl methanesulfonate derivatives have been investigated as inhibitors of acetylcholinesterase
(AChE) and butyrylcholinesterase (BuChE), enzymes relevant to Alzheimer's disease.[4] It is
plausible that the long lipid chain of elaidyl methane sulfonate could target enzymes with

hydrophobic binding pockets.

Antimicrobial Properties

The parent fatty acid, 9-octadecenoic acid (of which elaidic acid is the trans isomer), has been
reported to possess antimicrobial activities.[5][6] The methanesulfonate derivative may retain or
modify this activity.

Experimental Protocols

The following are generalized protocols that can be adapted for the synthesis and study of

elaidyl methane sulfonate.

Synthesis of Elaidyl Methane Sulfonate

This protocol is a general method for the mesylation of an alcohol.

Materials:
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» Elaidyl alcohol (9-Octadecen-1-ol, (9E)-)

e Methanesulfonyl chloride

e Anhydrous aromatic solvent (e.g., toluene)
o Tertiary amine (e.g., triethylamine)

e Agueous sodium bicarbonate solution

e Anhydrous sodium sulfate

o Standard laboratory glassware and purification apparatus (e.g., separatory funnel, rotary
evaporator, chromatography columns)

Procedure:

» Dissolve elaidyl alcohol in the anhydrous aromatic solvent in a dried flask under an inert
atmosphere (e.g., nitrogen).

o Cool the solution in an ice bath (0 °C).
e Add the tertiary amine (e.g., triethylamine) to the solution.
¢ Slowly add methanesulfonyl chloride to the stirred solution.

» Allow the reaction to proceed at 0 °C and then warm to room temperature, monitoring by
thin-layer chromatography (TLC).

o Upon completion, wash the reaction mixture with a cold, dilute aqueous sodium bicarbonate
solution to quench the reaction and remove acidic byproducts.

o Separate the organic layer and wash sequentially with water and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

 Purify the crude product by flash column chromatography on silica gel.
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A general workflow for the synthesis of elaidyl methane sulfonate.
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Future Research Directions

Given the lack of specific data, the field is open for foundational research on elaidyl methane
sulfonate.

o Biological Screening: A broad-based biological screening in various cancer cell lines to
assess cytotoxic or anti-proliferative effects.

o Genotoxicity Assays: Ames test or similar assays to determine mutagenic potential.

e Enzyme Inhibition Assays: Screening against a panel of enzymes, particularly those with
hydrophobic active sites, such as certain lipases, kinases, or cholinesterases.

» Antimicrobial Testing: Evaluation of its activity against a panel of pathogenic bacteria and
fungi.

Conclusion

Elaidyl methane sulfonate (CAS 59101-13-2) is a compound with well-defined physical and
chemical properties but a largely unexplored biological profile. By leveraging knowledge of
similar alkyl methanesulfonates and its constituent lipid moiety, researchers can formulate
targeted hypotheses about its potential as a DNA alkylating agent, enzyme inhibitor, or
antimicrobial agent. The protocols and research directions outlined in this document provide a
framework for initiating the biological characterization of this molecule, which may unveil novel
therapeutic or research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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